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Compound of Interest

Compound Name: (Chloromethyl)triethoxysilane

Cat. No.: B101003 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of (Chloromethyl)triethoxysilane (CAS No. 15267-95-5). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe laboratory operations.

(Chloromethyl)triethoxysilane is a flammable liquid and vapor that can cause skin and eye

irritation.[1][2] It is crucial to handle this chemical with care in a controlled laboratory

environment to mitigate risks.[3]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids GHS02 Warning
H226: Flammable

liquid and vapor

Skin

corrosion/irritation
GHS07 Warning

May cause skin

irritation[1]

Serious eye

damage/eye irritation
GHS07 Warning

Causes eye

irritation[1]

Acute toxicity

(inhalation, oral,

dermal)

GHS06 Toxic

Toxic; inhalation,

ingestion or contact

(skin, eyes) with

vapors, dusts or

substance may cause

severe injury, burns,

or death. Effects may

be delayed.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory for handling (Chloromethyl)triethoxysilane to prevent

exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection
Nitrile or neoprene rubber

gloves.

Provides a barrier against skin

contact which can cause

irritation.[4][5]

Body Protection
Flame-resistant lab coat worn

over personal clothing.

Protects against accidental

splashes and contact with

flammable material.[5]

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

(e.g., type ABEK EN14387).

Essential for preventing

inhalation of toxic vapors,

especially when handling

outside of a fume hood or in

case of a spill.

Operational Plan: Safe Handling Procedure
Adherence to a strict operational plan is critical for minimizing exposure and ensuring a safe

working environment.

1. Preparation:

Ensure a chemical fume hood is operational and available for all handling procedures.[3]

Verify that a safety shower and eyewash station are accessible and in good working order.[1]

Keep the container of (Chloromethyl)triethoxysilane tightly closed when not in use.[1]

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

2. Handling:

Conduct all work in a well-ventilated chemical fume hood.[3]
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Avoid all contact with skin and eyes.

Do not breathe in vapors or mists.[1]

Use only non-sparking tools to prevent ignition of flammable vapors.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

3. Storage:

Store in a cool, dry, dark, and well-ventilated area.[3]

Keep containers tightly sealed.[3]

Store away from incompatible materials such as water, oxidizing agents, and strong acids or

bases.[3][6]

Emergency Procedures
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Emergency Situation First Aid and Response

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush the skin with plenty of water

for at least 20 minutes while removing

contaminated clothing.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 20 minutes, including under the eyelids.

Seek immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][6]

Spill

Evacuate the area and eliminate all ignition

sources.[3] Absorb the spill with a dry, inert

material such as sand or earth.[3] Do not use

water.[3] Collect the absorbed material into a

suitable, covered container for disposal using

non-sparking tools.[3]

Fire

Use dry chemical, carbon dioxide, water spray,

or foam to extinguish.[1] Do not use a heavy

water stream.[7]

Disposal Plan
All waste containing (Chloromethyl)triethoxysilane must be treated as hazardous waste.

Chemical Waste: Collect in a designated, labeled, and tightly sealed container. The container

should be stored in a well-ventilated area away from incompatible materials.

Contaminated Materials: Any PPE, spill cleanup materials, or other items that have come

into contact with (Chloromethyl)triethoxysilane should be collected in a sealed bag or

container and disposed of as hazardous waste.
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Disposal Method: Dispose of all waste through a licensed hazardous waste disposal facility

in accordance with local, state, and federal regulations.[7]

Workflow for Safe Handling of
(Chloromethyl)triethoxysilane
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Workflow for Safe Handling of (Chloromethyl)triethoxysilane
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Caption: A flowchart outlining the key steps for the safe handling of

(Chloromethyl)triethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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